2-(2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine

• IUPAC Name: 2-(2-phenyltriazol-4-yl)ethanamine
• InChI: InChI=1S/C10H12N4/c11-7-6-9-8-12-14(13-9)10-4-2-1-3-5-10/h1-5,8H,6-7,11H2
• InChI Key: ZCFJOOLNRHWRKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=CC(=N2)CCN
• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol

Description

“2-(2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine” is a compound that contains a triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms. Compounds containing a triazole ring are significant heterocycles that exhibit broad biological activities.

Mechanism of Action

Target of Action

It’s known that triazole derivatives can interact with various enzymes and receptors in the body .

Mode of Action

The compound likely interacts with its targets through the formation of a C-N bond between the nitrogen of the amino group and the carbonyl carbon .

Biochemical Pathways

It’s known that triazole derivatives can influence a variety of biochemical pathways .

Pharmacokinetics

The compound is predicted to have a boiling point of 3656 °C at 760 mmHg and a density of 12 g/cm^3 . These properties may influence its bioavailability.

Result of Action

Similar triazole derivatives have been shown to exhibit a range of biological activities, including antimicrobial and antitumor effects .

Action Environment

The action of 2-(2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by temperature . Additionally, its stability may be influenced by storage conditions .

Advantages and Limitations for Lab Experiments

2-(2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. In addition, it has a wide range of applications in scientific research, and it has been used in a variety of laboratory experiments. However, there are some limitations to the use of this compound in laboratory experiments. It is a relatively unstable compound, and it can be difficult to store and handle. In addition, it has a low solubility in water, and it is not suitable for use in certain types of experiments.

Future Directions

There are several possible future directions for the use of 2-(2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine in scientific research and laboratory experiments. It could be used as a fluorescent probe for the detection of proteins and DNA, as a substrate for the production of antibodies, and as a fluorescent label for the imaging of proteins. In addition, it could be used in the synthesis of various organic compounds, such as peptides, peptidomimetics, and small molecules. Finally, it could be used to study the mechanism of action of various drugs and to develop new drugs.

Synthesis Methods

2-(2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine can be synthesized using the Knoevenagel condensation of benzaldehyde and 2-amino-1,2,3-triazole. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and the product is isolated by chromatographic or crystallization methods. The overall yield of the reaction is generally high, with yields of up to 80% being reported.

Scientific Research Applications

2-(2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine has a wide range of applications in scientific research. It has been used as a fluorescent probe for the detection of DNA and RNA, as a fluorescent label for the imaging of proteins, and as a substrate for the production of antibodies. In addition, it has been used in the synthesis of various organic compounds, such as peptides, peptidomimetics, and small molecules.

Biochemical Analysis

Biochemical Properties

Triazole derivatives have been shown to interact with β-tubulin via H-bonding with numerous amino acids . This suggests that 2-(2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-amine may interact with proteins and enzymes in a similar manner.

Cellular Effects

Other triazole derivatives have been shown to exhibit cytotoxic activity against various cancer cell lines

Molecular Mechanism

It is known that the reaction of triazole derivatives occurs by the formation of a C-N bond between the nitrogen of the amino group and the carbonyl carbon, and the simultaneous proton transfer from nitrogen N1 to oxygen of the C=O bond .

Temporal Effects in Laboratory Settings

It is known that this compound has a boiling point of 365.6 °C at 760 mmHg and a density of 1.2 g/cm3